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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315 Get Quote

Disclaimer: The following safety data is primarily based on the Safety Data Sheet (SDS) for the

non-deuterated analogue, 3,5-Difluorobenzoic acid (CAS 455-40-3), as a specific SDS for the

deuterated compound, 3,5-Difluorobenzoic acid-d3 (CAS 934397-71-4), was not publicly

accessible. The safety profile of the deuterated compound is expected to be very similar to its

non-deuterated counterpart.

This technical guide provides a comprehensive overview of the safety information for 3,5-
Difluorobenzoic acid-d3, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
The fundamental physical and chemical properties of 3,5-Difluorobenzoic acid are summarized

below. These values are crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C₇H₄F₂O₂ [1]

Molecular Weight 158.10 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 121-123 °C [2]

Boiling Point 243.2 ± 20.0 °C (Predicted) [2]

Solubility Insoluble in water [1]

Hazard Identification and Classification
3,5-Difluorobenzoic acid is classified as a hazardous substance. The GHS classification and

associated hazard statements are detailed in the table below.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:
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Avoid contact with skin and eyes.[3]

Do not breathe dust.[3]

Use only in a well-ventilated area.[4]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed.[4]

Store in a dry, cool, and well-ventilated place.[3]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1][3]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and

hydrogen fluoride.[1]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear.[1]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).
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Avoid dust formation.

Environmental Precautions:

Do not let the product enter drains.

Methods for Cleaning Up:

Sweep up the spilled material and place it in a suitable container for disposal.[1]

Avoid generating dust.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard data presented are

not typically provided in standard Safety Data Sheets. The information is generally derived from

standardized testing methodologies, such as those outlined by the OECD (Organisation for

Economic Co-operation and Development) or other relevant regulatory bodies.

Visualizations
Logical Relationship for Emergency Response
The following diagram illustrates the logical workflow for responding to an accidental exposure

to 3,5-Difluorobenzoic acid-d3.
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Caption: Emergency response workflow for exposure to 3,5-Difluorobenzoic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Safe Handling of 3,5-
Difluorobenzoic acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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